Anastrephin

• Molecular Formula: C12H18O2
• Molecular Weight: 194.27 g/mol
• IUPAC Name: (3aS,4R,7aS)-4-ethenyl-4,7a-dimethyl-3a,5,6,7-tetrahydro-3H-1-benzofuran-2-one
• InChI: InChI=1S/C12H18O2/c1-4-11(2)6-5-7-12(3)9(11)8-10(13)14-12/h4,9H,1,5-8H2,2-3H3/t9-,11-,12-/m0/s1
• InChI Key: VWOPTUCATATVGQ-DLOVCJGASA-N
• Isomeric SMILES: C[C@@]1(CCC[C@]2([C@H]1CC(=O)O2)C)C=C
• Canonical SMILES: CC1(CCCC2(C1CC(=O)O2)C)C=C
• synonyms: 4,7a-dimethyl-4-vinylhexahydrobenzofuran-2(3H)one; anastrephin

Description

Anastrephin is a natural product found in Anastrepha ludens and Anastrepha suspensa with data available.

Scientific Research Applications

• Anastrephin in Pheromone Research : Anastrephin and its variant epianastrephin were identified as novel lactone components isolated from the sex pheromone blend of male Caribbean and Mexican fruit flies. This discovery is significant for the study of pheromones and their roles in insect behavior and ecology (Battiste et al., 1983).

• NMR Spectral Assignment of Anastrephin : Utilizing nuclear magnetic resonance techniques, researchers achieved complete assignments of the proton and carbon spectra of lactones including anastrephin. This work is crucial for understanding the biosynthesis of these molecules in fruit flies and can be applied in studies of pheromone biochemistry (Baker & Heath, 1993).

• Anastrephin in Genetic Sexing Strains : Research on Anastrepha ludens, a species of fruit fly, showed that selection based on mating competitiveness significantly improved the sexual performance of offspring. Anastrephin, a pheromone component, was one of the factors studied for its role in mating behavior and could inform strategies in pest control and sterile insect techniques (Quintero‐Fong et al., 2016).